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Compound of Interest

Compound Name: Mycophenolate Mofetil-d4

Cat. No.: B1140131 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the commercial suppliers

of the Mycophenolate Mofetil-d4 reference standard. Mycophenolate Mofetil-d4 is a

deuterated analog of Mycophenolate Mofetil (MMF), an immunosuppressant drug critical in

preventing organ transplant rejection. Its deuterated form serves as an ideal internal standard

for bioanalytical methods, particularly in liquid chromatography-mass spectrometry (LC-

MS/MS) assays, ensuring accurate quantification of MMF and its active metabolite,

mycophenolic acid (MPA), in biological matrices.

Overview of Commercial Suppliers
Several reputable suppliers offer Mycophenolate Mofetil-d4 for research and drug

development purposes. These companies provide the reference standard with accompanying

documentation, such as a Certificate of Analysis (CoA), which details the material's quality and

purity. The primary suppliers identified are LGC Standards (distributing for Toronto Research

Chemicals - TRC), Simson Pharma, and TLC Pharmaceutical Standards.

Data Presentation: Comparative Analysis of
Mycophenolate Mofetil-d4
The following table summarizes the available quantitative data for the Mycophenolate Mofetil-
d4 reference standard from leading commercial suppliers. It is important to note that specific
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values for purity and isotopic enrichment are lot-dependent and are definitively stated on the

Certificate of Analysis provided with the product upon purchase.

Supplier
Product
Code

CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Stated
Purity

Isotopic
Enrichme
nt

LGC

Standards

(TRC)

TRC-

M831452

1132748-

21-0

C₂₃H₂₇D₄N

O₇
437.52

Typically

>98% (Lot-

specific on

CoA)

Information

available

on CoA

Simson

Pharma
M070023 N/A

C₂₃H₂₇D₄N

O₇
437.52

Information

available

on CoA

Information

available

on CoA

TLC

Pharmaceu

tical

Standards

M-324002
1132748-

21-0

C₂₃H₂₇D₄N

O₇
437.53

Information

available

on CoA

Information

available

on CoA

Note: While a specific purity value was not found for Mycophenolate Mofetil-d4 in the publicly

available data, related stable isotope-labeled standards from these suppliers typically have a

chemical purity of >98%. The exact purity and isotopic enrichment are detailed on the lot-

specific Certificate of Analysis.

Experimental Protocols: Quantification of
Mycophenolate Mofetil and Mycophenolic Acid
using Mycophenolate Mofetil-d4 Internal Standard
The following is a representative experimental protocol for the simultaneous determination of

Mycophenolate Mofetil and Mycophenolic Acid in human plasma by LC-MS/MS, utilizing

Mycophenolate Mofetil-d4 as an internal standard (IS). This protocol is based on

methodologies described in the scientific literature.[1][2]

1. Preparation of Stock and Working Solutions:
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Stock Solutions (1 mg/mL): Prepare individual stock solutions of Mycophenolate Mofetil,

Mycophenolic Acid, and Mycophenolate Mofetil-d4 in methanol.

Working Standard Solutions: Prepare serial dilutions of the Mycophenolate Mofetil and

Mycophenolic Acid stock solutions in a mixture of methanol and water (50:50, v/v) to create

calibration curve standards.

Internal Standard Working Solution: Dilute the Mycophenolate Mofetil-d4 stock solution

with the same diluent to achieve a suitable concentration for spiking into plasma samples.

2. Sample Preparation (Solid Phase Extraction - SPE):

To 50 µL of human plasma, add the internal standard working solution.

Vortex mix the samples.

Load the samples onto a pre-conditioned C18 SPE cartridge.

Wash the cartridge with 100 mM ammonium acetate buffer followed by water.

Elute the analytes and the internal standard from the cartridge with methanol or a suitable

organic solvent mixture.

Evaporate the eluate to dryness under a gentle stream of nitrogen.

Reconstitute the residue in the mobile phase for LC-MS/MS analysis.

3. LC-MS/MS Conditions:

Liquid Chromatography (LC):

Column: C18 analytical column (e.g., 4.6 x 150 mm, 5 µm).

Mobile Phase: An isocratic or gradient mixture of acetonitrile and 0.1% formic acid in

water. A typical isocratic mobile phase could be acetonitrile:0.1% formic acid (80:20, v/v).

[1]

Flow Rate: 1.0 mL/min.
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Injection Volume: 10 µL.

Mass Spectrometry (MS/MS):

Ionization Mode: Positive Electrospray Ionization (ESI+).

Detection Mode: Multiple Reaction Monitoring (MRM).

MRM Transitions:

Mycophenolate Mofetil: m/z 434.2 → 114.1

Mycophenolic Acid: m/z 321.2 → 207.2

Mycophenolate Mofetil-d4 (IS): m/z 438.2 → 118.2[1]

4. Data Analysis:

Quantify the concentration of Mycophenolate Mofetil and Mycophenolic Acid in the plasma

samples by calculating the peak area ratio of the analyte to the internal standard and

comparing it against the calibration curve.

Visualizations
Logical Workflow for Supplier Selection
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Caption: Workflow for selecting a commercial supplier of Mycophenolate Mofetil-d4.
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Caption: Bioanalytical workflow for quantifying MMF and MPA using a deuterated internal

standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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